![molecular formula C13H10FN5 B8621449 4-N-(3-fluorophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine](/img/structure/B8621449.png)
4-N-(3-fluorophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine
Cat. No. B8621449
M. Wt: 255.25 g/mol
InChI Key: QFPOOGRVHSRBMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[NH2:14][c:15]1[cH:16][cH:17][cH:18][c:19]([F:20])[cH:21]1.[NH2:1][c:2]1[cH:3][c:4]2[n:5][cH:6][n:7][c:8]([S:12][CH3:13])[c:9]2[cH:10][n:11]1>>[NH2:1][c:2]1[cH:3][c:4]2[n:5][cH:6][n:7][c:8]([NH:14][c:15]3[cH:16][cH:17][cH:18][c:19]([F:20])[cH:21]3)[c:9]2[cH:10][n:11]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1cccc(F)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CSc1ncnc2cc(N)ncc12
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cc2ncnc(Nc3cccc(F)c3)c2cn1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
